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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Sulfo-Cy7 carboxylic acid, a
near-infrared (NIR) fluorescent dye, for flow cytometry applications. This document details the
dye's properties, protocols for antibody conjugation and cell staining, and presents its
performance characteristics in a comparative format.

Introduction to Sulfo-Cy7

Sulfo-Cy7 is a water-soluble, near-infrared fluorescent dye that offers significant advantages for
multicolor flow cytometry.[1][2] Its emission in the far-red spectrum minimizes interference from
cellular autofluorescence, leading to an improved signal-to-noise ratio.[3] The carboxylic acid
functional group allows for covalent conjugation to primary amines on antibodies and other
proteins through the use of carbodiimide chemistry.[4] Key features of Sulfo-Cy7 include high
water solubility due to its sulfonate groups, good photostability, and a large Stokes shift.[1][2]

Key Properties and Characteristics

A summary of the key spectral and physical properties of Sulfo-Cy7 carboxylic acid is provided
below. These properties make it a valuable tool for identifying cell populations, particularly
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those with low antigen expression.

Property Value Reference(s)
Excitation Maximum (Aex) ~750 nm [1]
Emission Maximum (Aem) ~773 nm [1]
Molar Extinction Coefficient (g) ~240,600 cm~tM—1 [5]
Quantum Yield (P) ~0.24 [6]
Stokes Shift ~23 nm [1]

High in water and polar
Solubility organic solvents like DMSO [1]
and DMF.

Comparative Performance of Far-Red
Fluorochromes

The selection of an appropriate fluorochrome is critical for the success of multicolor flow
cytometry experiments. The following table provides a qualitative comparison of Sulfo-Cy7 with
other commonly used far-red fluorochromes. Brightness is a critical factor, and while direct
guantitative comparisons can vary based on the specific antibody and instrument settings,
general brightness rankings are provided based on available data. Tandem dyes like PE-Cy7
and APC-Cy7 are known for their brightness but can be susceptible to degradation.[7]
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Excitation

Relative

Fluorochrome . Photostability Comments
Laser Brightness
High water
Red (e.g., ) solubility, less
Sulfo-Cy7 Bright Good
633/640 nm) prone to
aggregation.
Tandem dye,
susceptible to
Yellow-Green )
_ photo-induced
PE-Cy7 (561 nm) or Blue  Very Bright Moderate )
degradation and
(488 nm) )
compensation
issues.[7][8]
Tandem dye, can
also exhibit
Red (633/640 _ .
APC-Cy7 ) Bright Moderate degradation and
nm
compensation
challenges.[7][8]
Stable and
reliable
Red (633/640 _
Alexa Fluor 700 Moderate Good performance in

nm)

multicolor

panels.

Experimental Protocols
Protocol 1: Covalent Conjugation of Sulfo-Cy7
Carboxylic Acid to an Antibody

This protocol describes the covalent conjugation of Sulfo-Cy7 carboxylic acid to primary amine

groups on an antibody using a two-step carbodiimide reaction involving 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (Sulfo-NHS). This

method activates the carboxylic acid group of the dye to form a more stable amine-reactive

ester, which then efficiently couples to the antibody.[9][10]
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Materials:

e Antibody (1-2 mg/mL in an amine-free buffer, e.g., PBS)

o Sulfo-Cy7 carboxylic acid

o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

o Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0
o Coupling Buffer: PBS (Phosphate-Buffered Saline), pH 7.2-7.5
e Quenching Buffer: 1 M Tris-HCI, pH 8.5 or 1 M Glycine

e Desalting column (e.g., Sephadex G-25)

e Anhydrous DMSO or DMF

Procedure:

e Antibody Preparation:

o Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains primary
amines (e.g., Tris or glycine), the antibody must be dialyzed against PBS.

o Adjust the antibody concentration to 1-2 mg/mL.
 Activation of Sulfo-Cy7 Carboxylic Acid:

o Immediately before use, prepare a 10 mg/mL stock solution of Sulfo-Cy7 carboxylic acid in
anhydrous DMSO or DMF.

o In a separate tube, add a 10 to 20-fold molar excess of Sulfo-Cy7 carboxylic acid to the
Activation Buffer.

o Add a 1.5-fold molar excess of both EDC and Sulfo-NHS (relative to the dye) to the dye
solution.
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o Incubate the mixture for 15-30 minutes at room temperature, protected from light, to form
the Sulfo-NHS ester.

o Conjugation to the Antibody:
o Add the activated Sulfo-Cy7 dye solution to the antibody solution.
o Adjust the pH of the reaction mixture to 7.2-7.5 by adding Coupling Buffer if necessary.

o Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring or
rotation, protected from light.

e Quenching the Reaction:

o Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by
consuming any unreacted dye.

o Incubate for 30 minutes at room temperature.
 Purification of the Conjugate:

o Separate the labeled antibody from unreacted dye and byproducts using a desalting
column equilibrated with PBS.

o Collect the fractions containing the purified conjugate. The labeled antibody will elute first.
e Characterization of the Conjugate:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the antibody) and ~750 nm (for Sulfo-Cy7).

Protocol 2: Immunofluorescent Staining of Cells for
Flow Cytometry

This protocol provides a general procedure for staining suspended cells with a Sulfo-Cy7
conjugated antibody for analysis by flow cytometry.

Materials:
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 Single-cell suspension (e.g., PBMCs, cultured cells)

¢ Sulfo-Cy7 conjugated primary antibody

o Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)
e Fc Block (optional, to reduce non-specific binding)

 Viability dye (optional)

o FACS tubes

Procedure:

o Cell Preparation:

o Prepare a single-cell suspension at a concentration of 1 x 10° cells/100 pL in ice-cold Flow
Cytometry Staining Buffer.

o Wash the cells by centrifuging at 300-400 x g for 5 minutes at 4°C and resuspending in
fresh staining buffer.

» Fc Receptor Blocking (Optional):

o To prevent non-specific antibody binding, incubate the cells with an Fc blocking reagent for
10-15 minutes at 4°C.

e Antibody Staining:

o Add the predetermined optimal concentration of the Sulfo-Cy7 conjugated antibody to the
cell suspension.

o Vortex gently and incubate for 20-30 minutes at 4°C in the dark.
e Washing:

o Add 2 mL of cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x
g for 5 minutes at 4°C.
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o Carefully decant the supernatant. Repeat the wash step twice.
 Viability Staining (Optional):

o If a viability dye is used, resuspend the cells in the appropriate buffer and add the viability
dye according to the manufacturer's instructions.

e Final Resuspension and Data Acquisition:
o Resuspend the final cell pellet in 300-500 pL of Flow Cytometry Staining Buffer.
o Keep the samples on ice and protected from light until analysis.

o Analyze the samples on a flow cytometer equipped with a red laser (e.g., 633 nm or 640
nm) and an appropriate emission filter for Sulfo-Cy7 (e.g., a 780/60 nm bandpass filter).

Visualizations
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Caption: Workflow for conjugating Sulfo-Cy7 carboxylic acid to an antibody.

Flow Cytometry Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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